Cas no 1443112-49-9 (4-(Ethylcarbamoyl)-2-methoxyphenylboronic acid)

• Product Name: 4-(Ethylcarbamoyl)-2-methoxyphenylboronic acid
• CAS No: 1443112-49-9
• MF: C₁₀H₁₄BNO₄
• MW: 223.033463001251
• MDL: MFCD19105390
• CID: 4764122
• Update Time: 2025-05-20

4-(Ethylcarbamoyl)-2-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Ethylcarbamoyl)-2-methoxyphenylboronic acid
• (4-(Ethylcarbamoyl)-2-methoxyphenyl)boronic acid
• BC001477
• Z1456
• Boronic acid, B-[4-[(ethylamino)carbonyl]-2-methoxyphenyl]-

• MDL： MFCD19105390
• Inchi： 1S/C10H14BNO4/c1-3-12-10(13)7-4-5-8(11(14)15)9(6-7)16-2/h4-6,14-15H,3H2,1-2H3,(H,12,13)
• InChI Key： LHAPIHFWFYPOQN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(NCC)=O)C=CC=1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Topological Polar Surface Area: 78.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(Ethylcarbamoyl)-2-methoxyphenylboronic acid

Recent Advances in the Application of 4-(Ethylcarbamoyl)-2-methoxyphenylboronic acid (CAS: 1443112-49-9) in Chemical Biology and Pharmaceutical Research

4-(Ethylcarbamoyl)-2-methoxyphenylboronic acid (CAS: 1443112-49-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This boronic acid derivative is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including pharmaceuticals. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the key areas of research involving 4-(Ethylcarbamoyl)-2-methoxyphenylboronic acid is its application in proteasome inhibition. The boronic acid moiety is known to interact with the catalytic threonine residues of the proteasome, making it a valuable scaffold for the design of proteasome inhibitors. Recent preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against the 20S proteasome, with potential implications for the treatment of multiple myeloma and other malignancies. These findings were highlighted in a 2023 study published in the Journal of Medicinal Chemistry, which reported a significant reduction in tumor growth in murine models.

In addition to its role in proteasome inhibition, 4-(Ethylcarbamoyl)-2-methoxyphenylboronic acid has been investigated for its potential as a boron carrier in boron neutron capture therapy (BNCT). BNCT is an emerging radiotherapy technique that targets cancer cells with high precision. The compound's ability to deliver boron atoms to tumor cells has been validated in vitro, with promising results in selective uptake and retention. A recent study in the European Journal of Medicinal Chemistry (2024) demonstrated that this compound, when conjugated with tumor-targeting ligands, showed enhanced accumulation in cancer cells while minimizing off-target effects.

Another noteworthy application of 4-(Ethylcarbamoyl)-2-methoxyphenylboronic acid is in the field of antibiotic development. Researchers have leveraged its boronic acid functionality to design inhibitors of bacterial β-lactamases, enzymes responsible for antibiotic resistance. A 2023 publication in ACS Infectious Diseases detailed the synthesis of boronic acid-based inhibitors that effectively restored the activity of carbapenem antibiotics against resistant strains of Escherichia coli and Klebsiella pneumoniae. This breakthrough underscores the compound's potential in addressing the global challenge of antimicrobial resistance.

Despite these promising developments, challenges remain in the optimization of 4-(Ethylcarbamoyl)-2-methoxyphenylboronic acid for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research is focused on improving the compound's drug-like properties while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(Ethylcarbamoyl)-2-methoxyphenylboronic acid (CAS: 1443112-49-9) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span proteasome inhibition, boron neutron capture therapy, and antibiotic development, highlighting its broad therapeutic potential. Continued research and development efforts are likely to yield innovative therapies that address unmet medical needs in oncology and infectious diseases.